Cas no 339015-13-3 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-
• CAS No: 339015-13-3
• MF: C₁₈H₁₆Cl₂N₄O₃
• MW: 407.250641822815
• CID: 5269816
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-

• Inchi： 1S/C18H16Cl2N4O3/c1-10-21-17(18(25)22-13-6-4-5-7-15(13)26-2)23-24(10)14-9-16(27-3)12(20)8-11(14)19/h4-9H,1-3H3,(H,22,25)
• InChI Key： VJAGOLGJVGKCAK-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC)=C(Cl)C=C2Cl)C(C)=NC(C(NC2=CC=CC=C2OC)=O)=N1

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-

Introduction to 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl (CAS No. 339015-13-3)

The compound 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl, identified by its CAS number 339015-13-3, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the triazole class of heterocycles, which are well-documented for their broad spectrum of biological activities. The structural framework of this compound incorporates multiple pharmacophoric elements, including a triazole ring, carboxamide functionality, and substituted aromatic groups, which collectively contribute to its unique pharmacological profile.

Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The presence of a triazole core in 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl imparts enhanced stability and bioavailability, making it a promising candidate for further investigation. The carboxamide group further modulates the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity. Additionally, the substitution pattern on the aromatic rings—specifically the 2,4-dichloro-5-methoxyphenyl and 2-methoxyphenyl moieties—provides additional opportunities for fine-tuning its pharmacokinetic properties.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its potential applications in addressing various therapeutic challenges. The 1-(2,4-dichloro-5-methoxyphenyl) and N-(2-methoxyphenyl) substituents are strategically positioned to interact with specific binding sites on biological targets, thereby modulating downstream signaling pathways. This design approach aligns with the growing trend toward rational drug design, where structural modifications are meticulously optimized to achieve desired pharmacological outcomes.

One of the most compelling aspects of this compound is its potential in oncology research. Triazole derivatives have demonstrated significant promise as inhibitors of kinases and other enzymes implicated in cancer progression. The structural features of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl suggest that it may exhibit inhibitory activity against key oncogenic pathways. Preliminary in vitro studies have indicated that this compound can modulate the activity of enzymes such as tyrosine kinases and phosphodiesterases, which are frequently dysregulated in cancer cells.

Furthermore, the compound's ability to cross the blood-brain barrier presents an exciting avenue for exploring its potential in central nervous system (CNS) disorders. The optimization of pharmacokinetic properties through careful selection of substituents has been a cornerstone of CNS drug development. The 5-methyl group in this molecule may contribute to its ability to penetrate the blood-brain barrier while maintaining sufficient metabolic stability to exert therapeutic effects.

The synthesis and characterization of this compound have been guided by cutting-edge methodologies in organic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. Additionally, computational modeling has played a crucial role in predicting and refining the compound's binding interactions with biological targets. These interdisciplinary approaches underscore the collaborative nature of modern drug discovery efforts.

Evaluation of this compound's safety profile is another critical aspect that has been thoroughly addressed through rigorous preclinical studies. Toxicological assessments have been conducted to evaluate its potential side effects and ensure that it meets stringent safety standards before advancing to clinical trials. These studies have provided valuable insights into its metabolic pathways and potential interactions with endogenous systems.

The development pipeline for this compound is currently undergoing phase I clinical trials to assess its safety and preliminary efficacy in human subjects. Early results from these trials are expected to provide further validation of its therapeutic potential and guide subsequent optimization efforts. The integration of patient-derived data into these trials will ensure that the final therapeutic agent is tailored to meet real-world clinical needs.

The broader significance of this compound lies in its contribution to the evolving landscape of medicinal chemistry. By leveraging structural motifs that have demonstrated success in previous drug candidates, researchers aim to develop next-generation therapeutics that are both effective and well-tolerated. The iterative process of designing, synthesizing, and testing novel compounds exemplifies the dynamic nature of pharmaceutical innovation.

In conclusion,1H-1,2,4-Triazole-3-carboxamide, particularly in its derivative form as 1-(2,4-dichloro-5-methoxyphenyl)-N-(2-methoxyphenyl)-5-methyl, represents a promising candidate for further therapeutic development. Its unique structural features and potential biological activities position it as a valuable asset in ongoing research efforts aimed at addressing complex diseases such as cancer and CNS disorders. As our understanding of molecular interactions continues to advance,this compound will serve as a foundation for exploring new frontiers in drug discovery.